![molecular formula C14H17ClN2OS B4199244 N-(3-chloro-2-methylphenyl)-2-(1-piperidinyl)-2-thioxoacetamide](/img/structure/B4199244.png)
N-(3-chloro-2-methylphenyl)-2-(1-piperidinyl)-2-thioxoacetamide
Overview
Description
N-(3-chloro-2-methylphenyl)-2-(1-piperidinyl)-2-thioxoacetamide, also known as CTAP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research related to opioid receptors. CTAP is a potent and selective antagonist of the mu opioid receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes.
Mechanism of Action
N-(3-chloro-2-methylphenyl)-2-(1-piperidinyl)-2-thioxoacetamide acts as a competitive antagonist of the mu opioid receptor, which means that it binds to the receptor and prevents the binding of endogenous opioids such as endorphins and exogenous opioids such as morphine. This results in the inhibition of downstream signaling pathways that are activated by the mu opioid receptor, which leads to the blocking of the analgesic and other effects of opioids.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the release of dopamine in the nucleus accumbens, which is a key brain region involved in reward-seeking behavior. This compound has also been shown to increase the release of corticotropin-releasing hormone, which is involved in the stress response. Additionally, this compound has been shown to decrease food intake in rats, which suggests that it could be used as a potential treatment for obesity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-chloro-2-methylphenyl)-2-(1-piperidinyl)-2-thioxoacetamide in lab experiments is its high selectivity for the mu opioid receptor. This allows researchers to specifically target this receptor and study its role in various physiological and pathological processes. However, one of the limitations of using this compound is its potential off-target effects, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research related to N-(3-chloro-2-methylphenyl)-2-(1-piperidinyl)-2-thioxoacetamide. One area of interest is the development of new analogs of this compound that could be used to selectively target other opioid receptors such as the delta and kappa opioid receptors. Another area of interest is the use of this compound in the development of new treatments for opioid addiction and overdose. Finally, there is a need for further research to understand the potential off-target effects of this compound and how these could be minimized in future experiments.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-2-(1-piperidinyl)-2-thioxoacetamide has been extensively used in scientific research to study the role of mu opioid receptors in various physiological and pathological processes. It has been shown to be effective in blocking the analgesic effects of morphine and other opioids, which suggests that it could be used to develop new treatments for opioid addiction and overdose. This compound has also been used to study the role of mu opioid receptors in the regulation of food intake, stress response, and reward-seeking behavior.
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-piperidin-1-yl-2-sulfanylideneacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN2OS/c1-10-11(15)6-5-7-12(10)16-13(18)14(19)17-8-3-2-4-9-17/h5-7H,2-4,8-9H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMQAQFLUTUIDFM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C(=S)N2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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